Cas no 6965-01-1 (1,3-bis(pyridin-3-yl)methylthiourea)

• Product Name: 1,3-bis(pyridin-3-yl)methylthiourea
• CAS No: 6965-01-1
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 973935
• PubChem ID: 688139
• Update Time: 2025-08-01

1,3-bis(pyridin-3-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1,3-BIS(3-PYRIDYLMETHYL)-2-THIOUREA, 97
• 1,3-BIS-PYRIDIN-3-YLMETHYL-THIOUREA
• 1,3-(Bis(3-pyridylmethyl))thiourea
• 1,3-bis(pyridin-3-ylmethyl)thiourea
• N,N'-Bis(3-pyridinylmethyl)thiourea
• Thiourea, N,N'-bis(3-pyridinylmethyl)-
• 1,3-bis(pyridin-3-yl)methylthiourea
• A914586
• Oprea1_658742
• EINECS 230-168-2
• SR-01000311686-1
• SR-01000311686
• MLS000718228
• SCHEMBL5145645
• CS-0237770
• AKOS000121008
• 6965-01-1
• EN300-18686
• NS00044346
• SMR000279996
• 1,3-Bis(3-pyridylmethyl)-2-thiourea,97%
• 1,3-Bis(3-pyridylmethyl)-2-thiourea
• DTXSID2064525
• Z87002555
• HMS2726J17
• 1,3-bis[(pyridin-3-yl)methyl]thiourea
• CHEMBL1546613
• NCGC00245150-01
• N,N'-bis(3-pyridylmethyl)-2-thiourea
• KWZKQWNJGMWSDK-UHFFFAOYSA-N

• MDL： MFCD00075309
• Inchi： 1S/C13H14N4S/c18-13(16-9-11-3-1-5-14-7-11)17-10-12-4-2-6-15-8-12/h1-8H,9-10H2,(H2,16,17,18)
• InChI Key： KWZKQWNJGMWSDK-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=NC=CC=1)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 258.09412
• Monoisotopic Mass: 258.093917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9
• XLogP3: 0.8

Experimental Properties

• Density: 1.238
• Melting Point: 157-159 °C(lit.)
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 228.8°C
• Refractive Index: 1.644
• PSA: 49.84

1,3-bis(pyridin-3-yl)methylthiourea Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：